Cas no 2229259-77-0 (2-1-(1-phenylcyclopropyl)cyclopropylacetic acid)

• Product Name: 2-1-(1-phenylcyclopropyl)cyclopropylacetic acid
• CAS No: 2229259-77-0
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 5762352
• PubChem ID: 165839393
• Update Time: 2025-05-20

2-1-(1-phenylcyclopropyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2229259-77-0
• EN300-1860490
• 2-[1-(1-phenylcyclopropyl)cyclopropyl]acetic acid
• 2-1-(1-phenylcyclopropyl)cyclopropylacetic acid

• Inchi： 1S/C14H16O2/c15-12(16)10-13(6-7-13)14(8-9-14)11-4-2-1-3-5-11/h1-5H,6-10H2,(H,15,16)
• InChI Key： BXEQQQXAPMZPHM-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)C1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(1-phenylcyclopropyl)cyclopropylacetic acid

2-(1-Phenylcyclopropyl)cyclopropylacetic Acid: A Comprehensive Overview

The compound with CAS No. 2229259-77-0, commonly referred to as 2-(1-phenylcyclopropyl)cyclopropylacetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which includes two cyclopropane rings and a phenyl group, making it a valuable subject for both theoretical and applied research.

Cyclopropane rings are known for their high ring strain, which often leads to interesting chemical reactivity. In the case of 2-(1-phenylcyclopropyl)cyclopropylacetic acid, the presence of two such rings introduces a level of complexity that makes this compound particularly intriguing. Recent studies have explored the potential of this molecule as a scaffold for drug development, leveraging its strained structure to design bioactive compounds with novel therapeutic applications.

One of the most notable aspects of 2-(1-phenylcyclopropyl)cyclopropylacetic acid is its role in medicinal chemistry. Researchers have investigated its ability to act as a template for synthesizing bioactive molecules, particularly those with potential anti-inflammatory or analgesic properties. The phenyl group attached to one of the cyclopropane rings contributes to the molecule's aromaticity, which can enhance its stability and bioavailability when incorporated into drug candidates.

Recent advancements in synthetic methodology have also shed light on the efficient synthesis of 2-(1-phenylcyclopropyl)cyclopropylacetic acid. Traditional approaches often involved multi-step reactions with low yields, but modern techniques, such as transition metal-catalyzed cyclopropanations, have significantly improved the synthesis process. These methods not only enhance yield but also reduce the environmental impact of production, aligning with current trends toward sustainable chemistry.

In terms of applications, 2-(1-phenylcyclopropyl)cyclopropylacetic acid has shown promise in various areas, including materials science and polymer chemistry. Its rigid structure and unique electronic properties make it a candidate for designing advanced materials with tailored functionalities. For instance, researchers have explored its use in creating stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli like temperature or pH.

The study of CAS No. 2229259-77-0 has also contributed to our understanding of stereochemistry and conformational analysis. The molecule's complex geometry presents challenges in predicting its behavior in different chemical environments. However, computational chemistry tools have enabled researchers to model its interactions with other molecules, providing insights into its potential applications in drug design and materials science.

Looking ahead, the continued exploration of 2-(1-phenylcyclopropyl)cyclopropylacetic acid is expected to yield further breakthroughs in both fundamental and applied sciences. Its unique structure and versatile properties position it as a key player in advancing our understanding of complex molecular systems and their practical applications.